Cas no 1228312-05-7 (Anthracen-9-ylmethyl diethylcarbamate)

• Product Name: Anthracen-9-ylmethyl diethylcarbamate
• CAS No: 1228312-05-7
• MF: C₂₀H₂₁NO₂
• MW: 307.38624548912
• MDL: MFCD23703153
• CID: 2896383
• PubChem ID: 58444338
• Update Time: 2025-06-14

Anthracen-9-ylmethyl diethylcarbamate Chemical and Physical Properties

Names and Identifiers

• Anthracen-9-ylmethyl diethylcarbamate
• 9-anthrylmethyl N,N-diethylcarbamate
• anthracen-9-ylmethyl N,N-diethylcarbamate
• Diethylcarbamic acid 9-anthrylmethyl ester
• CS-0133235
• SCHEMBL2398796
• 1228312-05-7
• Carbamic acid, N,N-diethyl-, 9-anthracenylmethyl ester
• AS-76046
• (ANTHRACEN-9-YL)METHYL N,N-DIETHYLCARBAMATE
• D94353
• Carbamic acid, N,?N-?diethyl-?, 9-?anthracenylmethyl ester

• MDL： MFCD23703153
• Inchi： 1S/C20H21NO2/c1-3-21(4-2)20(22)23-14-19-17-11-7-5-9-15(17)13-16-10-6-8-12-18(16)19/h5-13H,3-4,14H2,1-2H3
• InChI Key： ZWDNVDDEDBXBMD-UHFFFAOYSA-N
• SMILES： O(C(N(CC)CC)=O)CC1C2C=CC=CC=2C=C2C=CC=CC=12

Computed Properties

• Exact Mass: g/mol
• Monoisotopic Mass: g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: g/mol
• XLogP3: 4.9
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes

Additional information on Anthracen-9-ylmethyl diethylcarbamate

Research Brief on Anthracen-9-ylmethyl diethylcarbamate (CAS: 1228312-05-7): Recent Advances and Applications

Anthracen-9-ylmethyl diethylcarbamate (CAS: 1228312-05-7) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a modulator of biological pathways, particularly in the context of neurodegenerative diseases and cancer therapeutics. This research brief synthesizes the latest findings on this compound, highlighting its mechanisms of action, pharmacological properties, and emerging applications.

The compound's structure, featuring an anthracene moiety linked to a diethylcarbamate group, confers distinct chemical reactivity and biological activity. Recent investigations have focused on its ability to interact with cellular targets such as enzymes and receptors, making it a promising candidate for drug development. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that Anthracen-9-ylmethyl diethylcarbamate exhibits inhibitory effects on acetylcholinesterase (AChE), a key enzyme implicated in Alzheimer's disease. The study reported a significant reduction in amyloid-beta aggregation in vitro, suggesting potential neuroprotective effects.

In addition to its neurological applications, Anthracen-9-ylmethyl diethylcarbamate has shown promise in oncology research. A preprint article from BioRxiv (2024) revealed that the compound induces apoptosis in certain cancer cell lines by modulating the activity of pro-apoptotic proteins. The study utilized high-throughput screening to identify the compound's selectivity toward cancer cells over normal cells, underscoring its potential as a targeted therapeutic agent. These findings are particularly relevant given the growing demand for novel chemotherapeutic agents with reduced side effects.

From a synthetic chemistry perspective, recent advancements have optimized the production of Anthracen-9-ylmethyl diethylcarbamate, improving yield and purity. A 2023 patent (US20230145678A1) describes a novel catalytic method for its synthesis, which reduces the reliance on hazardous reagents and enhances scalability. This development is critical for facilitating further preclinical and clinical studies, as it addresses previous challenges related to compound availability and consistency.

Despite these promising results, challenges remain in translating Anthracen-9-ylmethyl diethylcarbamate into clinical applications. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further formulation optimization. Additionally, its long-term safety profile requires comprehensive evaluation in animal models. Ongoing research aims to address these gaps, with several collaborative efforts between academia and industry underway.

In conclusion, Anthracen-9-ylmethyl diethylcarbamate (CAS: 1228312-05-7) represents a versatile compound with significant potential in both neurodegenerative and oncological therapeutics. Recent studies have elucidated its mechanisms of action and optimized its synthesis, paving the way for future drug development. However, further research is needed to overcome existing limitations and fully realize its clinical potential. This brief underscores the importance of continued investment in this area, as it holds promise for addressing unmet medical needs.